Cas no 2171614-15-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid
• CAS No: 2171614-15-4
• MF: C₂₀H₁₇N₅O₅S
• MW: 439.444482564926
• CID: 6388981
• PubChem ID: 165513620
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1,2,3,4-thiatriazol-5-yl)carbamoyl]propanoic acid
• 2171614-15-4
• EN300-1503076

• Inchi： 1S/C20H17N5O5S/c26-17(27)9-16(18(28)22-19-23-24-25-31-19)21-20(29)30-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,21,29)(H,26,27)(H,22,23,25,28)
• InChI Key： DOMOSYQVVCBLPN-UHFFFAOYSA-N
• SMILES： S1C(=NN=N1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 439.09503983g/mol
• Monoisotopic Mass: 439.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 172Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid: A Comprehensive Overview

The compound with CAS No. 2171614-15-4, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates both fluorenylmethoxycarbonyl (Fmoc) and thiatriazole functionalities. The integration of these groups imparts distinctive chemical properties that make this compound a valuable tool in various applications.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it plays a critical role in stabilizing the molecule during synthesis or in specific chemical reactions. The thiatriazole ring, on the other hand, is a heterocyclic structure that is often associated with anti-inflammatory and antioxidant properties. Recent studies have highlighted the potential of thiatriazole-containing compounds in drug design and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including click chemistry and solid-phase synthesis, to optimize the production of this molecule. The use of click chemistry has been particularly advantageous due to its high efficiency and selectivity.

One of the most exciting aspects of this compound is its versatility in different chemical environments. For instance, it has been used as a building block in the construction of larger biomolecules, such as peptides and proteins. Its ability to form stable bonds under mild conditions makes it an ideal candidate for applications in biomedical research and drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. These studies have revealed that the Fmoc group significantly influences the molecule's electronic structure, enhancing its ability to participate in specific chemical transformations. Additionally, the thiatriazole ring has been shown to exhibit strong π-conjugation effects, which further enhance its reactivity.

In terms of applications, this compound has found utility in several areas. In the field of materials science, it has been used as a precursor for the synthesis of novel polymers with tailored properties. Its ability to form cross-linked networks has made it a valuable component in the development of advanced materials for use in electronics and optoelectronics.

The integration of Fmoc and thiatriazole functionalities also makes this compound a promising candidate for use in catalysis. Recent studies have demonstrated that it can act as an efficient catalyst in various organic reactions, including alkene hydrofunctionalization and cycloaddition reactions. Its catalytic activity is attributed to the synergistic effects of its functional groups.

Furthermore, this compound has shown potential in the field of biochemistry, particularly in enzyme inhibition studies. Its ability to bind to specific enzyme active sites suggests that it could serve as a lead compound for the development of new therapeutic agents.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3,4-thiatriazol-5-yl)carbamoylpropanoic acid is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic chemistry and materials science.